Cas no 1350323-85-1 (4-Bromo-3-methoxy-1-methyl-1H-pyrazole)

4-Bromo-3-methoxy-1-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with bromo, methoxy, and methyl functional groups. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical research. The bromo substituent enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methoxy and methyl groups contribute to steric and electronic modulation, influencing selectivity in organic transformations. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically handled under inert conditions due to its sensitivity, ensuring stability during storage and use.

4-Bromo-3-methoxy-1-methyl-1H-pyrazole structure

1350323-85-1 structure

Product Name:4-Bromo-3-methoxy-1-methyl-1H-pyrazole

CAS No:1350323-85-1

MF:C₅H₇BrN₂O

MW:191.025880098343

MDL:MFCD28361217

CID:4586346

PubChem ID:67003909

Update Time:2025-06-08

4-Bromo-3-methoxy-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-3-methoxy-1-methyl-1H-pyrazole
- 4-bromo-3-methoxy-1-methylpyrazole
- AKOS023838275
- SCHEMBL1357367
- DB-123359
- MFCD28361217
- SY261312
- CS-0050988
- AS-54359
- EN300-1659387
- P17795
- GSGDRYZMVCJXPM-UHFFFAOYSA-N
- C5H7BrN2O
- 1350323-85-1
- 4-Bromo-3-methoxy-1-methyl-1H-pyrazole
- MDL： MFCD28361217
- Inchi： 1S/C5H7BrN2O/c1-8-3-4(6)5(7-8)9-2/h3H,1-2H3
- InChI Key： GSGDRYZMVCJXPM-UHFFFAOYSA-N
- SMILES： BrC1C(=NN(C)C=1)OC

Computed Properties

Exact Mass: 189.97418 g/mol
Monoisotopic Mass: 189.97418 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 27
Molecular Weight: 191.03

4-Bromo-3-methoxy-1-methyl-1H-pyrazole Pricemore >>

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